Cas no 83005-02-1 (Acetic acid, dichloro-, tetradecyl ester)

• Product name: Acetic acid, dichloro-, tetradecyl ester
• CAS No: 83005-02-1
• MF: C₁₆H₃₀Cl₂O₂
• MW: 325.314203739166
• CID: 679713
• PubChem ID: 522798

Acetic acid, dichloro-, tetradecyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, dichloro-, tetradecyl ester
• tetradecyl 2,2-dichloroacetate
• TETRADECYL DICHLOROACETATE
• DTXSID90335070
• 83005-02-1
• JFGNOMDHPRPBJP-UHFFFAOYSA-N
• Tetradecyl dichloroacetate #
• Dichloroacetic acid, tetradecyl ester

• Inchi： InChI=1S/C16H30Cl2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-20-16(19)15(17)18/h15H,2-14H2,1H3
• InChI Key： JFGNOMDHPRPBJP-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCOC(=O)C(Cl)Cl

Computed Properties

• Exact Mass: 324.1622856g/mol
• Monoisotopic Mass: 324.1622856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 8